Cas no 55514-08-4 (5-methyl-2-[(6-methyl-1H-benzimidazol-2-yl)methyl]-1H-benzimidazole)

• Product Name: 5-methyl-2-[(6-methyl-1H-benzimidazol-2-yl)methyl]-1H-benzimidazole
• CAS No: 55514-08-4
• MF: C₁₇H₁₆N₄
• MW: 276.335742950439
• CID: 2831744
• PubChem ID: 1377638
• Update Time: 2025-04-21

5-methyl-2-[(6-methyl-1H-benzimidazol-2-yl)methyl]-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 55514-08-4
• CCG-122055
• ST50293568
• AKOS000505525
• DTXSID20362430
• 5-methyl-2-[(6-methyl-1H-benzimidazol-2-yl)methyl]-1H-benzimidazole
• AKOS025124120
• HMS1619L13
• 6-METHYL-2-[(5-METHYL-1H-1,3-BENZODIAZOL-2-YL)METHYL]-1H-1,3-BENZODIAZOLE
• AKOS000420200
• STK862961

• Inchi： 1S/C17H16N4/c1-10-3-5-12-14(7-10)20-16(18-12)9-17-19-13-6-4-11(2)8-15(13)21-17/h3-8H,9H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key： QQCCTVHPJCKWRA-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2N=C1CC1=NC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 276.137496527Da
• Monoisotopic Mass: 276.137496527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.4Ų